Cas no 16822-06-3 (2(3H)-Benzofuranone,hexahydro-3-methylene-, (3aR,7aR)-rel-)

• Product name: 2(3H)-Benzofuranone,hexahydro-3-methylene-, (3aR,7aR)-rel-
• CAS No: 16822-06-3
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 220233
• PubChem ID: 11321054

2(3H)-Benzofuranone,hexahydro-3-methylene-, (3aR,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone,hexahydro-3-methylene-, (3aR,7aR)-rel-
• cis-3-methylenehexahydrobenzofuran-2-one
• cis-hexahydro-3-methylenebenzofuran-2(3H)-one
• (3aR,7aR)-3-methylidenehexahydro-1-benzofuran-2(3H)-one
• 3-methylidenehexahydro-1-benzofuran-2(3H)-one
• Einecs 240-843-3
• 16822-06-3
• SCHEMBL24299728
• (3As,7aS)-3-methylidene-3a,4,5,6,7,7a-hexahydro-1-benzofuran-2-one

• Inchi： InChI=1S/C9H12O2/c1-6-7-4-2-3-5-8(7)11-9(6)10/h7-8H,1-5H2
• InChI Key： JZULHXPIDKRFAY-UHFFFAOYSA-N
• SMILES： O=C1OC2CCCCC2C1=C

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2

Experimental Properties

• Density: 1.08
• Boiling Point: 291.1°C at 760 mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.498
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans